Cas no 2172478-55-4 (3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid)

• Product Name: 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• CAS No: 2172478-55-4
• MF: C₂₇H₂₄N₂O₅
• MW: 456.489867210388
• CID: 6362882
• PubChem ID: 165574791
• Update Time: 2025-06-28

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid
• EN300-1558345
• 3-{2-[({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)methyl]cyclopropaneamido}benzoic acid
• 2172478-55-4

• Inchi： 1S/C27H24N2O5/c30-25(29-18-7-5-6-16(12-18)26(31)32)23-13-17(23)14-28-27(33)34-15-24-21-10-3-1-8-19(21)20-9-2-4-11-22(20)24/h1-12,17,23-24H,13-15H2,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： YBZZBFZNCOCGAG-UHFFFAOYSA-N
• SMILES： O=C(C1CC1CNC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1C=CC=C(C(=O)O)C=1

Computed Properties

• Exact Mass: 456.16852187g/mol
• Monoisotopic Mass: 456.16852187g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 8
• Complexity: 750
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 105Ų

Additional information on 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid

Introduction to 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172478-55-4)

3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid, identified by its CAS number 2172478-55-4, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of molecules characterized by its intricate structural framework, which includes a benzoic acid core functionalized with a cyclopropane ring and an amino group further modified by a fluorenylmethoxycarbonyl (Fmoc) protecting group. The unique arrangement of these structural elements imparts distinct chemical and biological properties, making it a promising candidate for various applications in drug discovery and therapeutic development.

The synthesis of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid involves multi-step organic transformations, each requiring precise control over reaction conditions to ensure high yield and purity. The presence of the Fmoc group, a common protective group in peptide chemistry, suggests potential applications in the synthesis of peptide mimetics or as an intermediate in the development of more complex biologics. The cyclopropane moiety, known for its strained three-membered ring structure, often enhances binding affinity and metabolic stability, which are critical factors in drug design.

In recent years, there has been growing interest in the exploration of novel heterocyclic compounds for their therapeutic potential. 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid exemplifies this trend, as its structural features align with emerging paradigms in medicinal chemistry. For instance, the combination of a benzoic acid scaffold with a cyclopropane ring has been associated with enhanced binding interactions at biological targets, such as enzymes and receptors. This structural motif is particularly relevant in the context of developing small-molecule inhibitors for diseases like cancer and inflammatory disorders.

One of the most compelling aspects of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid is its potential as a tool compound in biochemical research. The Fmoc group not only facilitates controlled deprotection but also allows for selective modification, enabling researchers to probe the structure-activity relationships (SAR) of related compounds. Such studies are crucial for understanding how molecular modifications influence biological activity, which is essential for optimizing drug candidates.

Recent advancements in computational chemistry have further enhanced the utility of compounds like 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid. Molecular modeling techniques, including docking studies and molecular dynamics simulations, have been employed to predict how this compound interacts with biological targets at the atomic level. These computational approaches complement experimental efforts by providing insights into binding modes and affinity, thereby accelerating the drug discovery process. For example, studies have shown that the cyclopropane ring can induce conformational changes in proteins, leading to altered binding affinities that may be exploited for therapeutic purposes.

The benzoic acid moiety in 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid also contributes to its versatility as a pharmacophore. Benzoic acid derivatives are well-documented for their diverse biological activities, including anti-inflammatory, analgesic, and antimicrobial properties. By incorporating this scaffold into a more complex molecule, researchers can leverage these known activities while introducing novel functionalities to enhance therapeutic efficacy. This strategy is particularly relevant in the development of next-generation drugs that combine multiple modes of action.

In clinical research settings, 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid has been investigated as a potential lead compound for treating various diseases. Preliminary studies suggest that it may exhibit inhibitory effects on key enzymes involved in pathogenic pathways. For instance, its structural features could mimic natural substrates or bind to allosteric sites on enzymes, disrupting their function and alleviating disease symptoms. While further research is needed to fully elucidate its therapeutic potential, these early findings underscore the compound's promise as a starting point for drug development.

The role of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid extends beyond its direct biological activity; it also serves as a valuable intermediate in synthetic chemistry. The presence of multiple reactive sites—such as the carboxylic acid group, the amide bond, and the Fmoc protecting group—allows for diverse chemical modifications. This flexibility enables chemists to tailor the molecule's properties for specific applications, such as prodrug formulations or targeted delivery systems.

From an industrial perspective, the production of 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid requires specialized equipment and expertise to ensure scalability and cost-effectiveness. However, advancements in synthetic methodologies have made it increasingly feasible to produce complex organic molecules on an industrial scale. These improvements are driven by the demand for high-quality intermediates in pharmaceutical manufacturing, where precision and reproducibility are paramount.

The future prospects for 3-{2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)methylcyclopropaneamido}benzoic acid remain bright as research continues to uncover new applications and refine synthetic strategies. Collaborative efforts between academia and industry will be essential to translate laboratory discoveries into clinical reality. By leveraging interdisciplinary approaches—combining organic chemistry expertise with computational modeling and biological testing—scientists can accelerate the development of novel therapeutics based on this compound.

In summary,3-{2-({(9H-fluoren-9-yli m m methoxycarbonyl)amino)methylcyclopropaneamido}benzoic acid (CAS No. 2172478 55 4) represents a significant advancement in pharmaceutical chemistry Its unique structural features offer versatile opportunities for therapeutic development while serving as an important tool compound in biochemical research As our understanding of molecular interactions continues to evolve this compound will likely play an increasingly important role in addressing complex diseases